Cas no 881562-96-5 (N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide)
N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-[2-(cyclohexen-1-yl)ethylamino]quinoxalin-2-yl]-2,4-dimethylbenzenesulfonamide
- N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
-
- Inchi: 1S/C24H28N4O2S/c1-17-12-13-22(18(2)16-17)31(29,30)28-24-23(25-15-14-19-8-4-3-5-9-19)26-20-10-6-7-11-21(20)27-24/h6-8,10-13,16H,3-5,9,14-15H2,1-2H3,(H,25,26)(H,27,28)
- InChI Key: IVDJACTWQHZDCL-UHFFFAOYSA-N
- SMILES: C1(S(NC2=C(NCCC3CCCCC=3)N=C3C(=N2)C=CC=C3)(=O)=O)=CC=C(C)C=C1C
N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-0190-2μmol |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-5μmol |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-10μmol |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-20μmol |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-1mg |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-2mg |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-3mg |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-4mg |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-5mg |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-0190-10mg |
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide |
881562-96-5 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
Recent Advances in the Study of N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 881562-96-5)
In recent years, the compound N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 881562-96-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoxaline and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.
The synthesis of N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide involves a multi-step process that begins with the functionalization of the quinoxaline core. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the introduction of the cyclohexenyl ethylamino side chain. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements have facilitated further pharmacological evaluations and have paved the way for large-scale production.
Pharmacological studies have revealed that N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide exhibits potent inhibitory activity against specific kinases and proteases, making it a candidate for the treatment of cancers and inflammatory diseases. In vitro assays have demonstrated its ability to disrupt key signaling pathways, such as the MAPK and PI3K/AKT cascades, which are often dysregulated in malignancies. Additionally, the compound has shown selectivity for certain enzyme isoforms, reducing the likelihood of off-target effects and enhancing its therapeutic index.
Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Animal models of disease have indicated favorable bioavailability and tissue distribution, with minimal toxicity observed at therapeutic doses. Notably, the compound's ability to cross the blood-brain barrier suggests potential applications in neurological disorders. However, challenges related to metabolic stability and drug-drug interactions remain areas of active investigation, with several research groups exploring structural modifications to address these limitations.
In conclusion, N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide represents a promising scaffold for drug development, with demonstrated efficacy in preclinical models. Ongoing research aims to translate these findings into clinical trials, with the ultimate goal of developing novel therapeutics for a range of diseases. The compound's unique chemical structure and biological activity underscore its potential as a valuable tool in both basic research and applied medicine.
881562-96-5 (N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)